Cas no 76986-26-0 (D-Glucitol,6-chloro-6-deoxy- (9CI))
76986-26-0 structure
Product Name:D-Glucitol,6-chloro-6-deoxy- (9CI)
CAS No:76986-26-0
MF:C6H13ClO5
MW:200.617421865463
CID:566327
PubChem ID:131735
Update Time:2025-04-19
D-Glucitol,6-chloro-6-deoxy- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- D-Glucitol,6-chloro-6-deoxy- (9CI)
- 6-chloro-6-deoxyglucitol
- 1-Chloro-1-deoxyhexitol
- Glucitol, 6-chloro-6-deoxy-
- 76986-26-0
- (2S,3R,4S,5S)-6-chlorohexane-1,2,3,4,5-pentol
- DTXSID60998272
- Q27258932
- 6-chloro-6-deoxy-d-glucitol
- D-GLUCITOL, 6-CHLORO-6-DEOXY-
- UNII-46FWN3EXXJ
- SCHEMBL11071241
- 46FWN3EXXJ
-
- Inchi: 1S/C6H13ClO5/c7-1-3(9)5(11)6(12)4(10)2-8/h3-6,8-12H,1-2H2/t3-,4+,5-,6-/m1/s1
- InChI Key: MRGPKZIDNGFPIU-JGWLITMVSA-N
- SMILES: ClC[C@H]([C@H]([C@@H]([C@H](CO)O)O)O)O
Computed Properties
- Exact Mass: 200.045151
- Monoisotopic Mass: 200.045151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.8
- Topological Polar Surface Area: 101
Experimental Properties
- Density: 1.567
- Boiling Point: 529.2°C at 760 mmHg
- Flash Point: 273.8°C
- Refractive Index: 1.573
D-Glucitol,6-chloro-6-deoxy- (9CI) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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